Cas no 1805911-93-6 (2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid
• CAS No: 1805911-93-6
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940244
• Update Time: 2025-06-14

2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-6(14)10(13)8-4-3-7(18-2)5-9(8)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： DZYNFCXNPHGEIX-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(=CC=1C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 272.0451512 g/mol
• Monoisotopic Mass: 272.0451512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 272.68

Additional information on 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid

Research Brief on 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic Acid (CAS: 1805911-93-6)

2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid (CAS: 1805911-93-6) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chloro-oxopropyl and methoxymandelic acid functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the development of novel protease inhibitors. The researchers utilized 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid as a precursor to synthesize a series of compounds targeting the SARS-CoV-2 main protease (Mpro). The study reported that derivatives of this compound showed promising inhibitory activity, with IC50 values in the low micromolar range, suggesting its potential as a scaffold for antiviral drug development.

Further investigations into the compound's physicochemical properties have revealed interesting characteristics. Computational modeling studies indicate that the presence of both the chloro-oxopropyl and methoxymandelic acid moieties contributes to enhanced membrane permeability while maintaining favorable solubility profiles. This balance of properties makes it particularly valuable for medicinal chemistry applications where both bioavailability and target engagement are critical considerations.

Recent synthetic methodology developments have also focused on improving the production efficiency of 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that reduces the number of steps while maintaining high yield and purity. This advancement is particularly significant for potential industrial-scale applications of the compound in pharmaceutical manufacturing.

The safety profile of 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid has been preliminarily assessed in recent toxicological studies. While the compound itself shows moderate cytotoxicity in some cell lines at higher concentrations, its derivatives have demonstrated improved safety profiles in early preclinical testing. Researchers emphasize the importance of structural modifications to optimize both efficacy and safety when developing this compound for therapeutic applications.

Looking forward, the unique structural features of 2-(1-Chloro-2-oxopropyl)-5-methoxymandelic acid continue to inspire new research directions. Current investigations are exploring its potential as a versatile intermediate for the synthesis of diverse chemical libraries, particularly in fragment-based drug discovery approaches. The compound's ability to serve as a platform for multiple derivatization pathways makes it particularly valuable for medicinal chemistry programs targeting challenging biological targets.